diethyl 1-[2-(3-methoxyphenyl)-2-oxoethyl]-1H-pyrazole-3,5-dicarboxylate

• IUPAC Name: diethyl 1-[2-(3-methoxyphenyl)-2-oxoethyl]pyrazole-3,5-dicarboxylate
• InChI: InChI=1S/C18H20N2O6/c1-4-25-17(22)14-10-15(18(23)26-5-2)20(19-14)11-16(21)12-7-6-8-13(9-12)24-3/h6-10H,4-5,11H2,1-3H3
• InChI Key: LDJBPCLIDKSDMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN1CC(=O)C2=CC(=CC=C2)OC)C(=O)OCC
• Molecular Formula: C18H20N2O6
• Molecular Weight: 360.4 g/mol

Description

Diethyl 1-[2-(3-methoxyphenyl)-2-oxoethyl]-1H-pyrazole-3,5-dicarboxylate (DE-MOP) is a novel pyrazole-based compound that has been developed as a potential therapeutic agent in the fields of cancer, inflammation, and neurological disorders. It has been studied extensively in laboratory experiments and preclinical trials, and is currently being investigated for its potential as a therapeutic agent in humans.

Scientific Research Applications

Amphiphilic Receptor Applications

The sodium salt of diethyl 1H-pyrazole-3,5-dicarboxylate exhibits amphiphilic properties and can interact with compounds like (+)-amphetamine, (+)-methamphetamine, and dopamine, forming stable complexes. The crystal structure of these complexes highlights a double helical supramolecular structure, indicating potential applications in molecular recognition and sensor development (Reviriego et al., 2006).

Ester Migration and Phenyl Migration Studies

The behavior of similar compounds during chemical reactions, such as ester migration in the rearrangement of Diels–Alder adducts of furans, has been studied. These reactions showcase the compound's versatility in synthetic organic chemistry and its potential for creating novel chemical structures (Abbott et al., 1974).

Synthesis and Characterization of Derivatives

Ethyl 5(3)-(4-methoxyphenyl)-1H-pyrazole-3(5)carboxylate and its derivatives have been synthesized through various chemical processes, including Claisen condensation and Knorr cyclization. These compounds' structures were extensively characterized, indicating their potential for further chemical and pharmacological research (Huang Jie-han, 2008).

X-Ray Powder Diffraction Data

The structural analysis of 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester, an important intermediate in the synthesis of anticoagulants like apixaban, has been reported. This analysis is crucial for understanding the compound's crystalline structure and purity, contributing to the development of pharmaceuticals (Qing Wang et al., 2017).

Heterocycle-Based Pharmacological Potential

The structural combination of heterocycles like pyrazole and 1,2,4-triazole in a single molecule has shown potential for interacting with various biological targets, indicating significant pharmacological potential. This research highlights the compound's relevance in medicine and pharmacy, aiming at the discovery of new therapeutic agents (Fedotov et al., 2022).

Mechanism of Action

Target of Action

Compounds like “diethyl 1-[2-(3-methoxyphenyl)-2-oxoethyl]-1H-pyrazole-3,5-dicarboxylate” often target proteins or enzymes in the body. These targets can be receptors, ion channels, or enzymes that play crucial roles in various biological processes .

Mode of Action

The compound may interact with its target by binding to a specific site, altering the target’s structure or function. This interaction can inhibit or enhance the target’s activity, leading to changes in the downstream biological processes .

Biochemical Pathways

The compound could affect various biochemical pathways depending on its target. For example, it could influence signal transduction pathways, metabolic pathways, or cell cycle regulation .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would determine its bioavailability. Factors such as solubility, stability, and molecular size can influence these properties .

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific biological processes it influences. This could range from changes in cell signaling to alterations in gene expression .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability .